Cas no 153042-42-3 (1-Naphthalenesulfonamide,5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)-)

• Product Name: 1-Naphthalenesulfonamide,5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)-
• CAS No: 153042-42-3
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 196392
• PubChem ID: 122272
• Update Time: 2025-06-03

1-Naphthalenesulfonamide,5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)-
• 5-(dimethylamino)-N-(3,4-dimethyl-1,2-oxazol-5-yl)naphthalene-1-sulfonamide
• BMS 182874 HYDROCHLORIDE
• 5-(DiMethylaMino)-N-(3,4-diMethyl-5-isoxazolyl)-1-naphthalenesulfonaMidehydrochloride
• 5-Ddins
• Tocris-1441
• BMS182874HCl
• 5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)-1-naphthalenesulfonamide
• 5-(DIMETHYLAMINO)-N-(3,4-DIMETHYL-5-ISOXAZOLYL)-1-NAPHTHALENESULFONAMIDE HYDROCHLORIDE
• BDBM50034435
• 5-(Dimethylamino)-N-(3,4-dimethylisoxazol-5-yl)naphthalene-1-sulfonamide
• BMS-182874
• 153042-42-3
• SCHEMBL802730
• NCGC00025164-01
• 5-Dimethylamino-naphthalene-1-sulfonic acid (3,4-dimethyl-isoxazol-5-yl)-amide
• Bms 182874
• BRD-K56509348-003-01-3
• CHEBI:92993
• CHEMBL267458
• HY-118497
• 5-Dimethylamino-naphthalene-1-sulfonic acid (3,4-dimethyl-2,3-dihydro-oxazol-5-yl)-amide
• AKOS040748001
• DTXSID60165205
• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)-
• L009159
• E87723
• Q27164725
• CS-0066140
• 5-Dimethylamino-naphthalene-1-sulfonic acid (3,4-dimethyl-isoxazol-5-yl)-amide (BMS 182874)
• N-(3,4-DIMETHYL-1,2-OXAZOL-5-YL)-5-(DIMETHYLAMINO)NAPHTHALENE-1-SULFONAMIDE
• TS-08486
• BRD-K56509348-003-02-1

• Inchi： 1S/C17H19N3O3S/c1-11-12(2)18-23-17(11)19-24(21,22)16-10-6-7-13-14(16)8-5-9-15(13)20(3)4/h5-10,19H,1-4H3
• InChI Key： MJRGSRRZKSJHOE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C12)N(C)C)(NC1=C(C)C(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 345.11500
• Monoisotopic Mass: 345.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.332
• Boiling Point: 524.5°Cat760mmHg
• Flash Point: 271°C
• Refractive Index: 1.646
• PSA: 83.82000
• LogP: 4.46520

Additional information on 1-Naphthalenesulfonamide,5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl)-

1-Naphthalenesulfonamide, 5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl): Chemical Profile and Applications

The compound 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-(3,4-dimethyl-5-isoxazolyl), with CAS No. 153042-42-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its complex structure, which includes a naphthalene ring system, a sulfonamide group, and an isoxazole moiety. The combination of these functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, researchers have explored its role as an inhibitor of specific kinases and enzymes, making it a promising candidate for drug development. The sulfonamide group in the molecule is particularly significant due to its ability to form strong hydrogen bonds with target proteins, enhancing its bioactivity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the naphthalene sulfonamide intermediate and the subsequent coupling with the isoxazole derivative. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical outcomes in these reactions.

In terms of applications, 1-Naphthalenesulfonamide has shown potential in the development of novel therapeutic agents. Its ability to target specific receptors and signaling pathways makes it a valuable tool in drug discovery programs. For example, recent research has demonstrated its efficacy in inhibiting certain oncogenic pathways, suggesting its potential role in anticancer therapies.

The structural features of this compound also make it an attractive candidate for use in materials science. The rigid naphthalene framework and the electron-withdrawing sulfonamide group can contribute to unique electronic properties, which could be leveraged in the design of advanced materials such as semiconductors or optoelectronic devices.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that its chemical stability and resistance to biodegradation could pose challenges for waste management and disposal.

In conclusion, CAS No. 153042-42-3, or 1-Naphthalenesulfonamide, represents a versatile chemical entity with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry and pharmacology.